Cas no 1261460-75-6 (3-fluoro-1h-pyrrolo[3,2-b]pyridine)

• Product Name: 3-fluoro-1h-pyrrolo[3,2-b]pyridine
• CAS No: 1261460-75-6
• MF: C₇H₅FN₂
• MW: 136.126404523849
• CID: 1219124
• PubChem ID: 118989978
• Update Time: 2025-05-23

3-fluoro-1h-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-1h-pyrrolo[3,2-b]pyridine
• 1261460-75-6
• SCHEMBL22510135

• Inchi： 1S/C7H5FN2/c8-5-4-10-6-2-1-3-9-7(5)6/h1-4,10H
• InChI Key： PSYGTSZQFYLWFJ-UHFFFAOYSA-N
• SMILES： FC1=CNC2C=CC=NC=21

Computed Properties

• Exact Mass: 136.04367633g/mol
• Monoisotopic Mass: 136.04367633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.7Ų

Additional information on 3-fluoro-1h-pyrrolo[3,2-b]pyridine

3-Fluoro-1H-Pyrrolo[3,2-b]pyridine (CAS No. 1261460-75-6): A Promising Scaffold in Medicinal Chemistry

The 3-fluoro-1H-pyrrolo[3,2-b]pyridine (CAS No. 1261460-75-6) represents a structurally unique heterocyclic compound with significant potential in drug discovery and development. This molecule combines the structural features of a pyrrolopyridine core with a fluorine substituent at the 3-position, offering tunable physicochemical properties and pharmacokinetic profiles. Recent advancements in synthetic methodologies and computational modeling have positioned this scaffold as a versatile template for designing novel therapeutics targeting diverse biological pathways.

Synthetic strategies for accessing 3-fluoro-1H-pyrrolo[3,2-b]pyridine have evolved significantly over the past decade. Traditional approaches relied on multistep protocols involving Ullmann-type couplings or palladium-catalyzed cross-coupling reactions. However, recent studies published in Journal of Medicinal Chemistry (2023) highlight a streamlined one-pot procedure utilizing microwave-assisted chemistry under solvent-free conditions. This method not only enhances yield (89% isolated yield) but also reduces reaction time by over 50%, making it amenable for large-scale synthesis while maintaining the integrity of the fluorine substituent.

In medicinal chemistry applications, the fluorine atom at position 3 imparts distinct advantages. Fluorination modulates lipophilicity without compromising metabolic stability—a critical balance for orally bioavailable drugs. Structural comparisons with non-fluorinated analogs reveal that this substitution increases binding affinity to protein kinases by up to 4-fold, as demonstrated in recent SAR studies on BRAF V600E inhibitors (Nature Communications, 2024). The rigid pyrrolopyridine core further facilitates planar π-stacking interactions with enzyme active sites, enhancing specificity.

Clinical translation of this scaffold is evident in ongoing investigations targeting oncogenic pathways. A series of 3-fluoro-pyrrolopyridines are currently under preclinical evaluation as dual inhibitors of EGFR and HER2 kinases. Data from xenograft models show tumor growth inhibition exceeding 85% at sub-millimolar concentrations without significant off-target effects—a marked improvement over first-generation tyrosine kinase inhibitors. These results underscore the scaffold's utility in addressing acquired resistance mechanisms through multi-target inhibition strategies.

Beyond oncology applications, this compound has emerged as a promising lead for neurodegenerative disease therapies. Computational docking studies (Bioorganic & Medicinal Chemistry Letters, 2024) identified interactions between CAS No. 1261460-75-6 derivatives and α-synuclein fibrils—the pathological hallmark of Parkinson's disease. Fluorinated analogs demonstrated nanomolar binding affinity to prefibrillar intermediates, suggesting potential neuroprotective activity by disrupting amyloidogenesis mechanisms.

The structural flexibility of this scaffold allows modulation of pharmacokinetic parameters through strategic substitution patterns. Recent work published in Molecular Pharmaceutics (2024) describes N-methylated derivatives with improved brain penetration indices (BBB permeability score > 8/9). These variants maintain high target affinity while achieving plasma half-lives exceeding 8 hours, addressing challenges associated with central nervous system drug delivery.

Innovative applications now extend into photopharmacology via bioorthogonal fluorination sites. A photoactivatable derivative (JACS Au, 2024) incorporates an azobenzene moiety conjugated to the pyrrolopyridine core via click chemistry. Light-induced cis-trans isomerization toggles kinase inhibition activity between "off" and "on" states—a breakthrough enabling spatiotemporal control over drug action with subcellular precision.

Safety profiles remain favorable compared to traditional heterocyclic scaffolds due to reduced cytochrome P450 interactions observed in Phase I metabolite studies (Toxicological Sciences, 2024). The fluorine substituent also mitigates susceptibility to oxidative metabolism pathways, reducing reactive electrophile formation—a common cause of hepatotoxicity in early-stage candidates.

Ongoing research explores combinatorial approaches where 3-fluoro-pyrrolo[3,2-b]pyridines serve as building blocks for prodrugs or conjugates with antibody-drug carriers. A bispecific construct combining this scaffold with a HER dimerization inhibitor showed synergistic activity against triple-negative breast cancer cells resistant to single-agent therapies (Cancer Research, 2024).

The convergence of synthetic innovation and computational biology has positioned this compound at the forefront of modern drug design paradigms. Its modular structure allows iterative optimization across multiple therapeutic areas while maintaining favorable ADMET properties—a rare combination driving its inclusion in >5% of current medicinal chemistry portfolios according to recent industry surveys (CDD Vault Analytics Q4/20).